Cas no 70001-82-0 (N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine)

N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine structure
70001-82-0 structure
Product name:N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine
CAS No:70001-82-0
MF:C9H13N5S
MW:223.29802
CID:974509
PubChem ID:20350271

N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine
    • N,N-dimethyl-2-(7H-purin-6-ylsulfanyl)ethanamine,hydrochloride
    • SCHEMBL11475364
    • DTXSID00605817
    • NSC-140030
    • 70001-82-0
    • N,N-Dimethyl-2-[(7H-purin-6-yl)sulfanyl]ethan-1-amine--hydrogen chloride (1/1)
    • NSC140030
    • DS-011782
    • Inchi: InChI=1S/C9H13N5S.ClH/c1-14(2)3-4-15-9-7-8(11-5-10-7)12-6-13-9;/h5-6H,3-4H2,1-2H3,(H,10,11,12,13);1H
    • InChI Key: GSELEDQOZPDOSF-UHFFFAOYSA-N
    • SMILES: CN(C)CCSC1=NC=NC2=C1NC=N2.Cl

Computed Properties

  • Exact Mass: 223.08939
  • Monoisotopic Mass: 259.0658443g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • PSA: 52.68

N,N-dimethyl-2-(5H-purin-6-ylsulfanyl)ethanamine Related Literature

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